Cas no 402-64-2 (3-fluorobenzal chloride)

• Product Name: 3-fluorobenzal chloride
• CAS No: 402-64-2
• MF: C₇H₅Cl₂F
• MW: 179.019003629684
• MDL: MFCD00037112
• CID: 82270
• PubChem ID: 67875
• Update Time: 2025-05-22

3-fluorobenzal chloride Chemical and Physical Properties

Names and Identifiers

• 3-fluorobenzal chloride
• alpha,alpha-Dichloro-3-fluorotoluene
• 1-(dichloromethyl)-3-fluorobenzene
• EINECS 206-952-5
• Toluene,.alpha.-dichloro-m-fluoro-
• m-Fluorobenzalchloride
• AS-62038
• m-fluorobenzal chloride
• SY062013
• A825021
• DTXSID10193199
• NS00043750
• MFCD00037112
• SCHEMBL3712912
• NSC-60715
• FT-0622087
• G9B8U869J8
• AKOS006230764
• Benzene, 1-(dichloromethyl)-3-fluoro-
• NSC60715
• NSC 60715
• MVRCPAOYPLZMLB-UHFFFAOYSA-N
• 402-64-2
• DB-049558
• G90268

• MDL： MFCD00037112
• Inchi： 1S/C7H5Cl2F/c8-7(9)5-2-1-3-6(10)4-5/h1-4,7H
• InChI Key： MVRCPAOYPLZMLB-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=C(C=1)F)Cl
• BRN： 1936379

Computed Properties

• Exact Mass: 177.97500
• Monoisotopic Mass: 177.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.341
• Boiling Point: 195 °C
• Flash Point: 195-197°C
• Refractive Index: 1.5275
• PSA: 0.00000
• LogP: 3.30190
• Sensitiveness: Lachrymatory
• Solubility: Not available

3-fluorobenzal chloride Security Information

• Hazard Statement： Corrosive/Lachrymatory
• Hazardous Material transportation number：3265
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34; R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-fluorobenzal chloride

3-Fluorobenzal Chloride (CAS No. 402-64-2): A Comprehensive Overview

3-Fluorobenzal chloride, also known by its CAS number 402-64-2, is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound, which belongs to the family of aryl chlorides, is characterized by its unique chemical structure and versatile reactivity. In recent years, advancements in synthetic methodologies and its applications in drug discovery have further highlighted its importance in modern chemistry.

The molecular structure of 3-fluorobenzal chloride consists of a benzene ring substituted with a fluorine atom at the meta position and a chlorine atom attached to the carbonyl group. This arrangement imparts distinct electronic properties, making it an excellent candidate for various chemical transformations. The presence of the fluorine atom introduces electron-withdrawing effects, which can influence the reactivity of the compound in different reaction conditions.

Recent studies have explored the use of 3-fluorobenzal chloride in the synthesis of bioactive molecules. For instance, researchers have employed this compound as a key intermediate in the construction of heterocyclic frameworks, which are crucial components of many pharmaceutical agents. Its ability to undergo nucleophilic acyl substitution reactions has been leveraged to develop novel synthetic routes for complex molecules.

In terms of physical properties, 3-fluorobenzal chloride exhibits a melting point of approximately 55°C and a boiling point around 180°C under standard conditions. These properties make it suitable for use in both solution-phase and solid-phase synthesis techniques. Additionally, its solubility in common organic solvents such as dichloromethane and THF facilitates its handling in laboratory settings.

The synthesis of 3-fluorobenzal chloride typically involves the chlorination of 3-fluorobenzaldehyde using thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅). These methods are well-established and provide high yields under controlled conditions. Recent optimizations have focused on reducing reaction times and improving selectivity by employing catalytic systems or alternative chlorinating agents.

3-Fluorobenzal chloride finds applications not only in organic synthesis but also in material science. For example, it has been used as a precursor for the preparation of fluorinated aromatic polymers, which exhibit enhanced thermal stability and electronic properties. These polymers are being explored for use in advanced electronic devices and sensors.

In conclusion, 3-fluorobenzal chloride (CAS No. 402-64-2) is a versatile compound with a wide range of applications across various scientific disciplines. Its unique chemical properties and reactivity continue to make it an invaluable tool for researchers in both academia and industry. As new synthetic strategies and applications emerge, the significance of this compound is expected to grow further.